Cas no 1261506-91-5 (3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile)

• Product Name: 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile
• CAS No: 1261506-91-5
• MF: C₁₄H₈F₄N₂O
• MW: 296.219737052917
• CID: 4801208
• Update Time: 2025-10-29

3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H8F4N2O/c15-12-7-10(8-20-13(12)4-5-19)9-2-1-3-11(6-9)21-14(16,17)18/h1-3,6-8H,4H2
• InChI Key： POGKYELVYYFESW-UHFFFAOYSA-N
• SMILES： FC1C(CC#N)=NC=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile

3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile: A Comprehensive Overview

3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile, also known by its CAS number CAS No. 1261506-91-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a pyridine ring substituted with a fluoro group at position 3, a trifluoromethoxy-substituted phenyl group at position 5, and an acetonitrile group at position 2. These substituents contribute to its distinct electronic and steric properties, making it a valuable component in modern chemical research.

The synthesis of 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and minimizing environmental impact. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis process.

One of the most promising applications of this compound lies in its potential as a precursor for advanced pharmaceutical agents. The presence of the trifluoromethoxy group imparts high lipophilicity and stability to the molecule, which are desirable properties for drug candidates targeting specific biological pathways. Recent studies have explored its role as an intermediate in the development of kinase inhibitors and other bioactive molecules, demonstrating its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile has shown potential in materials science, particularly in the design of advanced polymers and organic electronics. Its electron-deficient pyridine ring can serve as a building block for conjugated systems, enhancing the electronic properties of materials used in optoelectronic devices such as organic light-emitting diodes (OLEDs). Researchers have also investigated its use as a ligand in metal-organic frameworks (MOFs), where it can improve the stability and functionality of these materials.

The structural uniqueness of this compound also makes it an attractive candidate for catalytic transformations. Its ability to act as both an electron-deficient acceptor and a nucleophilic donor enables it to participate in various cross-coupling reactions under mild conditions. Recent breakthroughs in asymmetric catalysis have further expanded its utility, allowing for the enantioselective synthesis of complex molecules with high precision.

From an environmental standpoint, the development of sustainable methods for synthesizing CAS No. 1261506-91-5 is a critical area of research. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during production. For instance, solvent-free reaction conditions and biodegradable catalysts are being explored to enhance the eco-friendliness of this compound's manufacturing process.

In conclusion, 3-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.